5-amino-1-(5-bromo-2-methoxybenzyl)-N-(furan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(furan-2-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H16BrN5O3/c1-24-13-5-4-11(17)7-10(13)9-22-15(18)14(20-21-22)16(23)19-8-12-3-2-6-25-12/h2-7H,8-9,18H2,1H3,(H,19,23)
• InChI Key: HBGMHWLFJOPSSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CN2C(=C(N=N2)C(=O)NCC3=CC=CO3)N
• Molecular Formula: C16H16BrN5O3
• Molecular Weight: 406.23 g/mol

Description

5-amino-1-(5-bromo-2-methoxybenzyl)-N-(furan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H16BrN5O3 and its molecular weight is 406.24. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

• Research on triazole derivatives, including the synthesis of various 1,2,4-triazole compounds, has demonstrated potential anticancer and antimicrobial activities. For instance, Bektaş et al. (2007) and Başoğlu et al. (2013) synthesized new 1,2,4-triazole derivatives and evaluated their antimicrobial activities, with some compounds showing good or moderate activities against tested microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007); (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Synthesis Methodologies

• The research has also focused on the development of novel synthesis methodologies for creating compounds with 1,2,3-triazole structures, which could have various applications in drug discovery and material science. Ferrini et al. (2015) developed a ruthenium-catalyzed synthesis method for 5-amino-1,2,3-triazole-4-carboxylates, aiming to utilize these structures in peptidomimetics and biologically active compounds (Ferrini, Chandanshive, Lena, Comes Franchini, Giannini, Tafi, & Taddei, 2015).

Material Science and Therapeutic Applications

• The structural motifs found in the query compound are of interest not only in medicinal chemistry but also in material science, where they could be used for creating novel materials with unique properties. Beytur and Avinca (2021) performed a comprehensive study on the molecular, electronic, and spectroscopic analysis of triazole derivatives, highlighting their potential applications in nonlinear optical materials and other electronic applications (Beytur & Avinca, 2021).